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Introduction

Moracin O, a naturally occurring benzofuran, has garnered significant interest in the scientific
community for its diverse pharmacological activities. Isolated from Morus alba (white mulberry),
this compound has demonstrated potent anti-inflammatory, neuroprotective, and anticancer
properties in a variety of in vitro models. These activities are primarily attributed to its ability to
modulate key cellular signaling pathways, including the nuclear factor-kappa B (NF-kB) and
hypoxia-inducible factor-1a (HIF-1a) pathways. This document provides detailed application
notes and experimental protocols to guide researchers in utilizing Moracin O for in vitro
studies.

Data Presentation

The following table summarizes the effective concentrations of Moracin O in various in vitro
assays, providing a valuable reference for dose-selection in experimental design.
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Cell Line Assay Type Effect Concentration  Citation

Oxygen-Glucose
o Enhanced cell
SH-SY5Y Deprivation EC50: 12.6 uM [11[2]

viability
(OGD)

Oxygen-Glucose
Reduced ROS

SH-SY5Y Deprivation ) IC50: 0.3 uM [1][2]
production
(OGD)
NF-kB Reporter Inhibition of NF-
RAW264.7 o 0.3-1000 nM [3]
Assay KB activity
o Significant
NF-kB Activity o )
471 inhibition of NF- Starting at 3 nM [2]
Assay o
KB activity
) Significant
TRAIL-induced ) )
HaCaT o cytoprotective Starting at 3 nM [2]
Cytotoxicity
effects
HIF-1a

Accumulation )
Suppression of

Hep3B (using MO-460, a 50 uM [11[4]
_ HIF-1a

Moracin O
derivative)
Anti-cancer o )

HCT116 o Cytotoxicity IC50: Varies [5]
Activity
Anti-cancer . )

SW620 o Cytotoxicity IC50: Varies [5]
Activity
Anti-cancer o )

ASPC-1 o Cytotoxicity IC50: Varies [5]
Activity
Anti-cancer L .

CAPAN-1 o Cytotoxicity IC50: Varies [5]
Activity
Anti-cancer o ]

MKN45 o Cytotoxicity IC50: Varies [5]
Activity
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Anti-cancer L .
HGC27 o Cytotoxicity IC50: Varies [5]
Activity

Signaling Pathways

Moracin O exerts its biological effects by modulating critical signaling cascades. Below are
diagrams illustrating the key pathways affected by Moracin O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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